Cas no 921846-38-0 (5-Pyrimidinecarboxaldehyde, 2,4-diamino-6-(methylamino)-)

• Product Name: 5-Pyrimidinecarboxaldehyde, 2,4-diamino-6-(methylamino)-
• CAS No: 921846-38-0
• MF: C₆H₉N₅O
• MW: 167.168559789658
• CID: 743055
• PubChem ID: 57607012
• Update Time: 2025-04-19

5-Pyrimidinecarboxaldehyde, 2,4-diamino-6-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxaldehyde, 2,4-diamino-6-(methylamino)-
• 2,4-diamino-6-(methylamino)pyrimidine-5-carbaldehyde
• DTXSID90727299
• SCHEMBL3739911
• 921846-38-0
• 2,4-diamino-6-methylaminopyrimidine-5-carbaldehyde
• UTUOMPNDJLXHSU-UHFFFAOYSA-N

• Inchi： 1S/C6H9N5O/c1-9-5-3(2-12)4(7)10-6(8)11-5/h2H,1H3,(H5,7,8,9,10,11)
• InChI Key： UTUOMPNDJLXHSU-UHFFFAOYSA-N
• SMILES： O=CC1=C(N)N=C(N)N=C1NC

Computed Properties

• Exact Mass: 167.08070993g/mol
• Monoisotopic Mass: 167.08070993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 107Ų